Cas no 22170-16-7 (D-Glucose, 6-O-(phenylmethyl)-)

• Product Name: D-Glucose, 6-O-(phenylmethyl)-
• CAS No: 22170-16-7
• MF: C₁₃H₁₈O₆
• MW: 270.278424739838
• CID: 3913257
• PubChem ID: 20231053
• Update Time: 2025-06-07

D-Glucose, 6-O-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• D-Glucose, 6-O-(phenylmethyl)-
• 6-O-Benzyl-D-glucose
• 22170-16-7
• MB159130

• Inchi： 1S/C13H18O6/c14-6-10(15)12(17)13(18)11(16)8-19-7-9-4-2-1-3-5-9/h1-6,10-13,15-18H,7-8H2/t10-,11+,12+,13+/m0/s1
• InChI Key： HPOAPWNPKAETIW-UMSGYPCISA-N
• SMILES： O=C[C@@H]([C@H]([C@@H]([C@@H](COCC1=CC=CC=C1)O)O)O)O

Computed Properties

• Exact Mass: 270.11033829Da
• Monoisotopic Mass: 270.11033829Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 107Ų

Additional information on D-Glucose, 6-O-(phenylmethyl)-

D-Glucose, 6-O-(phenylmethyl)- and CAS No 22170-16-7: Applications and Research Insights

D-Glucose, 6-O-(phenylmethyl)-, is a derivative of glucose that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential applications. This compound, identified by the CAS number 22170-16-7, features a phenylmethyl (benzyl) group attached to the 6-OH position of glucose, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The modification of glucose with a benzyl group at the 6-position introduces new chemical reactivity while preserving the inherent biological activity of glucose. This derivative is particularly interesting because it can serve as a precursor in the development of novel therapeutic agents. The benzyl group provides a handle for further chemical modifications, enabling the creation of complex molecules with tailored biological properties.

In recent years, there has been growing interest in the use of D-glucose derivatives as scaffolds for drug discovery. The benzylated glucose molecule has been explored in several contexts, including its role as a substrate for enzymatic reactions and as a component in glycoside-based drugs. The stability and solubility characteristics of D-Glucose, 6-O-(phenylmethyl)- make it an attractive candidate for pharmaceutical applications, particularly in formulations where bioavailability is a critical concern.

One of the most compelling areas of research involving D-Glucose, 6-O-(phenylmethyl)- is its potential use in the development of antiviral and antibacterial agents. The structural motif of this compound resembles natural glycosides that have been shown to exhibit potent inhibitory effects against various pathogens. Researchers have hypothesized that by leveraging the benzylated glucose scaffold, new classes of antiviral drugs could be designed that target specific viral enzymes or receptors.

Furthermore, D-Glucose, 6-O-(phenylmethyl)- has been investigated as a component in drug delivery systems. Its ability to form stable complexes with other therapeutic agents suggests that it could be used to enhance drug solubility and bioavailability. This property is particularly relevant for poorly soluble drugs where improving pharmacokinetic profiles is essential for clinical efficacy.

The synthesis of D-Glucose, 6-O-(phenylmethyl)- typically involves selective benzylation of glucose using benzyl bromide or benzyl chloride in the presence of a base catalyst. This reaction requires careful optimization to ensure regioselectivity and high yield. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research and development purposes.

Recent studies have also explored the biological activity of D-Glucose, 6-O-(phenylmethyl)- itself. While it does not exhibit significant metabolic activity on its own, its derivatives have shown promise in preclinical studies. For instance, modifications at other hydroxyl groups on the glucose backbone have led to compounds with anti-inflammatory and antioxidant properties. These findings underscore the importance of glucose derivatives as versatile building blocks in medicinal chemistry.

The use of computational modeling has further accelerated the discovery process for D-Glucose, 6-O-(phenylmethyl)- based compounds. Molecular dynamics simulations and virtual screening techniques have been employed to predict binding affinities and identify potential drug candidates. These computational approaches complement traditional experimental methods by providing rapid insights into molecular interactions and optimizing lead structures.

In conclusion, D-Glucose, 6-O-(phenylmethyl)- (CAS No: 22170-16-7) represents a fascinating compound with diverse applications in pharmaceutical chemistry. Its unique structure makes it a valuable intermediate for synthesizing novel therapeutic agents, particularly those targeting viral and bacterial infections. The growing body of research on this derivative highlights its potential as a cornerstone in drug discovery efforts aimed at addressing unmet medical needs.